(6-Chloro-pyrimidin-4-yl)-(3-methyl-isoxazol-5-ylmethyl)-amine

• Molecular Formula: C9H9ClN4O
• Molecular Weight: 224.65 g/mol
• IUPAC Name: 6-chloro-N-[(3-methyl-1,2-oxazol-5-yl)methyl]pyrimidin-4-amine
• InChI: InChI=1S/C9H9ClN4O/c1-6-2-7(15-14-6)4-11-9-3-8(10)12-5-13-9/h2-3,5H,4H2,1H3,(H,11,12,13)
• InChI Key: HHKFZKNXZSJJQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)CNC2=CC(=NC=N2)Cl

Description

(6-Chloro-pyrimidin-4-yl)-(3-methyl-isoxazol-5-ylmethyl)-amine is a useful research compound. Its molecular formula is C9H9ClN4O and its molecular weight is 224.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4,6-dichloro-pyrimidine (660 g, 4.46 mmol) in iPrOH (40 mL) and DIEA (690 mg, 5.35 mmol) was added a solution of C-pyridin-2-yl-methylamine (560 g, 5 mmol) at room temperature. The resulting mixture was stirred at room temperature for 2 hours. Water was added and the mixture was extracted with DCM. The combined extracts were washed with brine, dried over anhydrous sodium sulfate, and concentration under vacuum to give the crude product. The crude product was purified by flash chromatography on silica to obtain the title compound (650 mg, yield: 65%). MS (ESI): 225 [M+H]+.